6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
Overview
Description
6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid is a chemical compound with the molecular formula C11H9NO3 . It is a type of quinolone, a class of compounds that are widely used in medicinal chemistry .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H9NO3/c1-6-2-3-8-7(4-6)10(13)5-9(12-8)11(14)15/h2-5H,1H3,(H,12,13)(H,14,15) . This indicates that the compound has a quinoline core structure with a carboxylic acid group at the 2-position, a keto group at the 4-position, and a methyl group at the 6-position .Physical And Chemical Properties Analysis
The molecular weight of 6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid is 203.2 . The compound is a powder at room temperature .Scientific Research Applications
Drug Research and Development
The interesting pharmaceutical and biological activities of 4-hydroxy-2-quinolones, which are structurally similar to 6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid, make them valuable in drug research and development . Many publications have recently dealt with their synthetic analogous and the synthesis of their heteroannelated derivatives .
Alkylation Studies
The compound has been studied for its alkylation with methyl bromoacetate . This could potentially lead to the development of new compounds with unique properties.
Interaction with N-Nucleophiles
The interaction of 6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid with N-nucleophiles has been studied . This research could provide insights into the reactivity of the compound and its potential uses.
Antimicrobial Agents
There is ample scope for further study and developing these compounds as good leads for designing new antimicrobial agents . This suggests that 6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid could potentially be used in the development of new antimicrobial drugs.
Antifungal Activity
4-hydroxy-2-quinolone analogs, which are structurally similar to 6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid, have been screened for their antifungal activity against a pathogenic fungus Aspergillus flavus .
Antibacterial Activity
The same 4-hydroxy-2-quinolone analogs have also been screened for their antibacterial activity against a Gram-positive bacteria Staphylococcus aureus and a Gram-negative bacteria Escherichia coli .
Safety and Hazards
Mechanism of Action
Target of Action
For instance, 4-Quinolone-3-Carboxamides have been reported to harbor vast therapeutic potential .
Mode of Action
They can act as anticancer, antibacterial, antiviral agents, and more
Biochemical Pathways
Quinolone compounds are known to affect various biochemical pathways, depending on their specific targets .
Result of Action
Quinolone compounds are known for their diverse effects, including antibacterial, antiviral, and anticancer activities .
properties
IUPAC Name |
6-methyl-4-oxo-1H-quinoline-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3/c1-6-2-3-8-7(4-6)10(13)5-9(12-8)11(14)15/h2-5H,1H3,(H,12,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZLHMOMDUOBOBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=CC2=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701252271 |
Source
|
| Record name | 4-Hydroxy-6-methyl-2-quinolinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701252271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid | |
CAS RN |
35975-55-4, 130064-09-4 |
Source
|
| Record name | 4-Hydroxy-6-methyl-2-quinolinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=35975-55-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hydroxy-6-methyl-2-quinolinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701252271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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